(Z)-2-(4-(5-benzylidene-4-oxo-2-thioxothiazolidin-3-yl)butanamido)benzoic acid

Specification

• CAS No.: 300378-11-4
• Molecular Formula: C21H18N2O4S2
• Molecular Weight: 426.51
• IUPAC Name: 2-[4-[(5Z)-5-benzylidene-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl]butanoylamino]benzoic acid
• Standard InChI: InChI=1S/C21H18N2O4S2/c24-18(22-16-10-5-4-9-15(16)20(26)27)11-6-12-23-19(25)17(29-21(23)28)13-14-7-2-1-3-8-14/h1-5,7-10,13H,6,11-12H2,(H,22,24)(H,26,27)/b17-13-
• Standard InChI Key: ZLDLRMXBPMWDMZ-LGMDPLHJSA-N
• SMILES: C1=CC=C(C=C1)C=C2C(=O)N(C(=S)S2)CCCC(=O)NC3=CC=CC=C3C(=O)O

Introduction

Chemical Structure and Properties

Molecular Architecture

The compound’s IUPAC name, 2-[4-[(5Z)-5-benzylidene-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl]butanoylamino]benzoic acid, reflects its complex structure. Key components include:

• Thiazolidinone core: A 4-oxo-2-thioxo-1,3-thiazolidine ring.

• Benzylidene group: A (Z)-configured benzylidene substituent at position 5 of the thiazolidinone.

• Butanamide linker: Connects the thiazolidinone to the benzoic acid.

• Benzoic acid moiety: Provides hydrophilicity and potential for hydrogen bonding.

The Z-configuration ensures optimal spatial alignment for target interactions, as seen in structurally related inhibitors.

Physicochemical Properties

Property	Value
Molecular Formula	C<sub>21</sub>H<sub>18</sub>N<sub>2</sub>O<sub>4</sub>S<sub>2</sub>
Molecular Weight	426.51 g/mol
Solubility	Poor aqueous solubility
Stability	Stable under inert conditions

Synthesis and Characterization

Synthetic Route

The compound is synthesized via a Knoevenagel condensation between a thiazolidinone intermediate and a substituted benzaldehyde. Key steps include:

• Intermediate Preparation: 3-Benzyl-2-thioxothiazolidin-4-one is synthesized from benzyl isothiocyanate and methyl 2-mercaptoacetate.

• Condensation: Reacting the thiazolidinone with 2-aminobenzoic acid derivatives in acetic acid with sodium acetate.

• Purification: Recrystallization or column chromatography yields the final product.

Analytical Characterization

• NMR Spectroscopy: Confirms the Z-configuration and regiochemistry.

• HPLC: Ensures >95% purity.

• Mass Spectrometry: Validates molecular weight (m/z 426.5).

Pharmacological Activity

Tyrosinase Inhibition

Structural analogs, such as (Z)-BBTT compounds, exhibit potent tyrosinase inhibition (IC₅₀ = 90 nM), outperforming kojic acid (IC₅₀ = 19.22 μM). The mechanism involves competitive inhibition at the enzyme’s active site, as demonstrated by kinetic studies.

Anti-Melanogenic Effects

In B16F10 melanoma cells, analogs reduce melanin synthesis by 60–80% at 10 μM without cytotoxicity. The benzoic acid moiety enhances cell permeability, while the thiazolidinone core disrupts tyrosinase’s copper-binding site.

Antioxidant Capacity

The compound scavenges reactive oxygen species (ROS) and free radicals (e.g., DPPH, ABTS⁺), contributing to its anti-pigmentation effects.

Structure-Activity Relationships (SAR)

• Z-Configuration: Essential for activity; E-isomers show reduced potency.

• Benzylidene Substituents: Electron-withdrawing groups enhance tyrosinase affinity.

• Butanamide Linker: Optimizes spatial alignment between thiazolidinone and benzoic acid.